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Compound of Interest

Compound Name: Alka-seltzer

Cat. No.: B1262265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the stoichiometry of the

chemical reaction that occurs when an Alka-Seltzer tablet dissolves in water. It includes the

fundamental chemical principles, detailed experimental protocols for quantitative analysis, and

structured data presentation to facilitate understanding and further research in areas such as

drug delivery, formulation, and quality control.

Core Reaction Stoichiometry
The effervescence observed upon dissolving an Alka-Seltzer tablet is a classic acid-base

reaction. The primary active ingredients responsible for this phenomenon are sodium

bicarbonate (NaHCO₃), a weak base, and citric acid (C₆H₈O₇), a weak acid.[1][2] When the

tablet is introduced to water, these components dissolve, dissociate, and react with each other.

The overall balanced chemical equation for the reaction is:

3NaHCO₃(aq) + C₆H₈O₇(aq) → Na₃C₆H₅O₇(aq) + 3H₂O(l) + 3CO₂(g)[1][2][3][4]

This equation reveals a precise molar ratio between the reactants and products. For every one

mole of citric acid that reacts, three moles of sodium bicarbonate are consumed, resulting in

the production of one mole of sodium citrate, three moles of water, and three moles of carbon

dioxide gas.[4][5] The evolution of carbon dioxide gas is the source of the characteristic fizzing.

[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1262265?utm_src=pdf-interest
https://www.benchchem.com/product/b1262265?utm_src=pdf-body
https://www.benchchem.com/product/b1262265?utm_src=pdf-body
https://www.tsfx.edu.au/resources/P_-_Seltzer_Reaction_Rates.pdf
https://phillipsscientificmethods.weebly.com/uploads/5/7/0/5/57056809/alkaseltzergasstoich.pdf
https://www.tsfx.edu.au/resources/P_-_Seltzer_Reaction_Rates.pdf
https://phillipsscientificmethods.weebly.com/uploads/5/7/0/5/57056809/alkaseltzergasstoich.pdf
https://homework.study.com/explanation/what-is-the-chemical-reaction-for-alka-seltzer-and-water.html
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-15th-edition-9780137542970/ch-3-stoichiometry-calculations-with-chemical-formulas-equations/the-fizz-produced-when-an-alka-seltzer-tablet-is-dissolved-in-water-is-due-to-th
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-15th-edition-9780137542970/ch-3-stoichiometry-calculations-with-chemical-formulas-equations/the-fizz-produced-when-an-alka-seltzer-tablet-is-dissolved-in-water-is-due-to-th
https://www.youtube.com/watch?v=R3sHTTHNrno
https://www.chem.fsu.edu/chemlab/chm1lab/masspercent/background.html
https://uwaterloo.ca/centre-advanced-science-education/student-teacher-resources/chem-13-news-magazine-online-archives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The net ionic equation simplifies the process to the reaction between the bicarbonate ion and

hydrogen ions from the citric acid:

3HCO₃⁻(aq) + 3H⁺(aq) → 3H₂CO₃(aq) → 3H₂O(l) + 3CO₂(g)[8][9]

This highlights the formation of unstable carbonic acid (H₂CO₃), which rapidly decomposes into

water and carbon dioxide.[6]
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Figure 1: Chemical reaction pathway of Alka-Seltzer in water.

Experimental Protocols for Stoichiometric Analysis
The stoichiometry of the Alka-Seltzer reaction can be verified experimentally through several

methods. The two primary protocols detailed below focus on quantifying the amount of carbon

dioxide produced, which can then be related back to the amount of limiting reactant in the

tablet.

This widely used method relies on the law of conservation of mass. By measuring the mass of

the system before and after the reaction, the mass of the escaped carbon dioxide gas can be

determined.[6][10][11] This value is then used to stoichiometrically calculate the mass of the

limiting reactant, typically sodium bicarbonate.[6][9][12]
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Methodology:

Initial Mass Measurement:

Measure and record the mass of a single Alka-Seltzer tablet to a precision of at least 0.01

g.

Pour approximately 100 mL of deionized water into a 250 mL Erlenmeyer flask.

Place the flask with water and the tablet (separately) on a digital balance and record the

total initial mass (M_initial).

Reaction Initiation:

Carefully drop the tablet into the flask of water.

Allow the reaction to proceed to completion, as indicated by the cessation of bubbling.

Gently swirl the flask to ensure all solid has dissolved and reacted.[10]

Final Mass Measurement:

Once the reaction is complete, place the flask and its contents back on the same digital

balance.

Record the final mass (M_final).

Calculation of CO₂ Mass:

The mass of the carbon dioxide gas evolved is the difference between the initial and final

masses: Mass of CO₂ = M_initial - M_final

Stoichiometric Calculation of NaHCO₃ Mass:

Convert the mass of CO₂ to moles using its molar mass (approx. 44.01 g/mol ).

Using the 3:3 (or 1:1) molar ratio from the balanced equation, determine the moles of

NaHCO₃ that reacted.[5][13]
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Convert the moles of NaHCO₃ to mass using its molar mass (approx. 84.01 g/mol ).

This protocol involves the direct measurement of the volume of carbon dioxide gas produced

by displacing water. This provides an alternative method to quantify the reaction's output.

Methodology:

Apparatus Setup:

Assemble a gas collection apparatus. This typically consists of a reaction flask (e.g., a 250

mL Erlenmeyer flask) sealed with a stopper that has a tube leading to an inverted, water-

filled graduated cylinder in a pneumatic trough.

Reaction Initiation:

Place an Alka-Seltzer tablet into the reaction flask.

Add 100 mL of water to the flask and immediately seal it with the stopper, ensuring the

collection tube is positioned under the inverted graduated cylinder.

Gas Collection and Volume Measurement:

As the CO₂ gas is produced, it will travel through the tube and displace the water in the

graduated cylinder.

Allow the reaction to run to completion.

Adjust the height of the graduated cylinder until the water level inside and outside are

equal to equalize the pressure with the atmosphere.

Record the volume of CO₂ collected.

Stoichiometric Calculation:

Using the Ideal Gas Law (PV=nRT), calculate the moles of CO₂ collected. Remember to

account for the partial pressure of water vapor at the recorded temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1262265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform the same stoichiometric calculation as in Protocol 1 (Step 5) to determine the

mass of the reacted NaHCO₃.

1. Measure Initial Mass
(Flask + Water + Tablet)

2. Initiate Reaction
(Drop tablet into water)

3. Allow Reaction to Complete
(Bubbling stops)

4. Measure Final Mass
(Flask + Solution)

5. Calculate Mass of CO₂

(Initial Mass - Final Mass)

6. Stoichiometric Calculation
(Mass CO₂ → Moles CO₂ → Moles NaHCO₃ → Mass NaHCO₃)

Click to download full resolution via product page

Figure 2: Experimental workflow for stoichiometric analysis by mass loss.

Data Presentation and Analysis
For reproducible and comparable results, all quantitative data should be meticulously recorded

and organized. The following tables provide a template for data collection based on the

protocols described above.
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Table 1: Stoichiometric Analysis via Mass Loss

Parameter Trial 1 Trial 2 Trial 3 Average

Mass of Tablet

(g)

Initial Mass

(Flask + Water +

Tablet) (g)

Final Mass

(Flask +

Solution) (g)

Mass of CO₂

Evolved (g)

Moles of CO₂

Evolved (mol)

Moles of

NaHCO₃

Reacted (mol)

Calculated Mass

of NaHCO₃ (g)

Manufacturer's

Stated Mass of

NaHCO₃ (g)

1.916 1.916 1.916 1.916

Percent Error

(%)

Note: A common stated value for sodium bicarbonate in an Alka-Seltzer Original tablet is 1916

mg.[2][6]

Table 2: Stoichiometric Analysis via Gas Collection
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Parameter Trial 1 Trial 2 Trial 3 Average

Mass of Tablet

(g)

Volume of CO₂

Collected (mL)

Room

Temperature (°C)

Atmospheric

Pressure (atm)

Water Vapor

Pressure (atm)

Moles of CO₂

Collected (mol)

Moles of

NaHCO₃

Reacted (mol)

Calculated Mass

of NaHCO₃ (g)

Percent Error

(%)

Conclusion
The stoichiometry of the Alka-Seltzer reaction provides a clear and quantifiable example of an

acid-base reaction with gas evolution. The 3:1 molar ratio of sodium bicarbonate to citric acid is

fundamental to the formulation's design. The experimental protocols outlined in this guide,

based on mass loss or gas collection, offer robust and reliable methods for researchers to

verify this stoichiometry. Accurate determination of these relationships is critical for quality

control in manufacturing, for the development of new effervescent drug delivery systems, and

for fundamental chemical kinetics studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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